Cas no 104670-23-7 (2,5-Pyrazinedimethanol,3-methyl-)

• Product Name: 2,5-Pyrazinedimethanol,3-methyl-
• CAS No: 104670-23-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 126341
• PubChem ID: 97548568
• Update Time: 2025-04-18

2,5-Pyrazinedimethanol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrazinedimethanol,3-methyl-
• 2,5-Pyrazinedimethanol, 3-methyl-
• 104670-23-7
• (3-Methylpyrazine-2,5-diyl)dimethanol

• Inchi： 1S/C7H10N2O2/c1-5-7(4-11)8-2-6(3-10)9-5/h2,10-11H,3-4H2,1H3
• InChI Key： QBSGDPOUEXHZAA-UHFFFAOYSA-N
• SMILES： OCC1C(C)=NC(CO)=CN=1

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: -4.5
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• PSA: 66.24